N-acetyl-4-allyloxypiperidine

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-(4-prop-2-enoxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C10H17NO2/c1-3-8-13-10-4-6-11(7-5-10)9(2)12/h3,10H,1,4-8H2,2H3
• InChI Key: GZBTVDJNJZXAAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)OCC=C

Description

N-acetyl-4-allyloxypiperidine is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of N-acetyl-4-hydroxypiperidine (100 g.) in dimethylformamide (250 ml.) was added dropwise to sodium hydride (38 g., 50% mineral oil dispersion) under an atmosphere of nitrogen. The mixture was stirred for 2 hours then allyl bromide (93 g.) was added slowly whilst maintaining the reaction temperature at 25° C. by external cooling. The mixture was then stirred at room temperature overnight, diluted with isopropanol (20 ml.) and ether (500 ml.), filtered, and evaporated in vacuo. Distillation of the residue gave N-acetyl-4-allyloxypiperidine (108.8 g.), B.P. 128° C./2 mm, identified spectroscopically.

Synthesis routes and methods II

Procedure details